Cas no 1892888-61-7 (2-(methylamino)-1,3-oxazole-5-carboxylic acid)

2-(methylamino)-1,3-oxazole-5-carboxylic acid structure
1892888-61-7 structure
Product Name:2-(methylamino)-1,3-oxazole-5-carboxylic acid
CAS No:1892888-61-7
MF:C5H6N2O3
MW:142.1127409935
CID:5917603
PubChem ID:117190027
Update Time:2024-01-10

2-(methylamino)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazolecarboxylic acid, 2-(methylamino)-
    • 2-(methylamino)-1,3-oxazole-5-carboxylic acid
    • EN300-1071032
    • Z2732452967
    • 1892888-61-7
    • 2-(METHYLAMINO)OXAZOLE-5-CARBOXYLIC ACID
    • AT18685
    • Inchi: 1S/C5H6N2O3/c1-6-5-7-2-3(10-5)4(8)9/h2H,1H3,(H,6,7)(H,8,9)
    • InChI Key: LPRKNCZPTPZIMT-UHFFFAOYSA-N
    • SMILES: O1C(C(O)=O)=CN=C1NC

Computed Properties

  • Exact Mass: 142.03784206g/mol
  • Monoisotopic Mass: 142.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.458±0.06 g/cm3(Predicted)
  • Boiling Point: 316.8±34.0 °C(Predicted)
  • pka: 1.82±0.10(Predicted)

2-(methylamino)-1,3-oxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1071032-0.05g
2-(methylamino)-1,3-oxazole-5-carboxylic acid
1892888-61-7 95%
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$226.0 2023-10-28
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Enamine
EN300-1071032-0.5g
2-(methylamino)-1,3-oxazole-5-carboxylic acid
1892888-61-7 95%
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$758.0 2023-10-28
Enamine
EN300-1071032-1.0g
2-(methylamino)-1,3-oxazole-5-carboxylic acid
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$971.0 2023-07-10
Enamine
EN300-1071032-2.5g
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Enamine
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Enamine
EN300-1071032-10.0g
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Enamine
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$971.0 2023-10-28
Enamine
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